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Compound of Interest

Compound Name: 2-Propylheptanol

Cat. No.: B125120 Get Quote

Introduction

2-Propylheptanol, a C10 branched-chain Guerbet alcohol, is a key precursor in the synthesis

of high-performance esters for research-grade and industrial lubricants. Its branched structure

imparts desirable properties to lubricant formulations, including excellent thermal and oxidative

stability, superior low-temperature fluidity, and good lubricity. These characteristics make esters

derived from 2-propylheptanol, such as Di-(2-propylheptyl) Phthalate (DPHP) and Di-(2-

propylheptyl) Adipate (DPHA), valuable components for creating advanced lubricants for

demanding applications.

These application notes provide an overview of the use of 2-propylheptanol-derived esters in

lubricant formulations, present key performance data, and detail the experimental protocols for

their evaluation.

Key Properties and Applications
Esters synthesized from 2-propylheptanol are utilized as synthetic base oils or as additives to

enhance the performance of other base oils (mineral or synthetic). Their branched molecular

structure is key to their performance advantages over linear analogues.[1]

Key benefits include:

Low-Temperature Performance: The branching of the alkyl chains disrupts crystal lattice

formation at low temperatures, resulting in very low pour points and excellent fluidity in cold
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conditions.[1]

Thermal and Oxidative Stability: Saturated Guerbet alcohol esters exhibit high resistance to

thermal breakdown and oxidation, which extends the service life of the lubricant and reduces

the formation of sludge and deposits.[1][2]

Good Lubricity: The polar ester groups can adhere to metal surfaces, forming a protective

film that reduces friction and wear.

Low Volatility: The high molecular weight of these esters leads to low volatility, which is

crucial for high-temperature applications to minimize lubricant loss.[2]

Primary applications for lubricants containing 2-propylheptanol derivatives include:

Automotive engine oils

Industrial gear and bearing oils

Hydraulic fluids

Compressor oils

Environmentally sensitive lubricant formulations[3]

Data Presentation
The following tables summarize the typical physicochemical and performance properties of

esters derived from 2-propylheptanol and other Guerbet alcohols. This data is essential for

researchers in selecting and formulating lubricants for specific research and development

applications.

Table 1: Physicochemical Properties of 2-Propylheptanol and its Phthalate Ester

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30987730/
https://pubmed.ncbi.nlm.nih.gov/30987730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12654247/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12654247/
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.researchgate.net/publication/328586393_Prediction_of_viscosity_index_and_pour_point_in_Ester_Lubricants_using_quantitative_structure-property_relationship_QSPR
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 2-Propylheptanol
Di-(2-propylheptyl)
Phthalate (DPHP)

Test Method

Appearance Colorless Liquid Clear, Colorless Liquid Visual

Molecular Formula C₁₀H₂₂O C₂₈H₄₆O₄ -

Molecular Weight 158.28 g/mol 446.7 g/mol -

Boiling Point (@7

mbar)
- 251 - 254 °C ASTM D1120

Flash Point ~87 °C ~232 °C ASTM D92

Pour Point - ~ -48 °C ASTM D97

Viscosity @ 20°C - 120 - 124 cP ASTM D445

Density @ 20°C ~0.828 g/cm³ ~0.960 g/cm³ ASTM D1298

Data for DPHP sourced from a technical data sheet.[4]

Table 2: Performance Characteristics of a Research-Grade Lubricant Formulated with Guerbet

Alcohol Esters

The following data is representative of a lubricant formulated with a Guerbet alcohol ester, such

as Di-(2-propylheptyl) Adipate (DPHA), in a standard base oil. Specific values can vary based

on the concentration of the ester and the properties of the base oil and other additives.
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Performance Parameter Representative Value Test Method

Kinematic Viscosity @ 40°C

(cSt)
46 ASTM D445

Kinematic Viscosity @ 100°C

(cSt)
8.5 ASTM D445

Viscosity Index >160 ASTM D2270

Pour Point (°C) < -45 ASTM D97

Oxidation Stability (RPVOT,

mins)
> 400 ASTM D2272

Wear Scar Diameter (mm) < 0.45 ASTM D4172

Note: These are typical values for high-performance lubricants containing Guerbet esters and

are provided for comparative purposes. Actual results will depend on the specific formulation.

Experimental Protocols
Detailed methodologies for the key experiments cited in the data presentation are provided

below. These protocols are based on standard ASTM International test methods.

Protocol 1: Determination of Kinematic Viscosity (ASTM
D445)
Objective: To measure the kinematic viscosity of the lubricant, which is a measure of its

resistance to flow under gravity.

Materials:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath with a precision of ±0.02°C

Viscometer holder

Thermometer
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Stopwatch

Lubricant sample

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the

lubricant sample.

Charge the viscometer with the lubricant sample in accordance with the instrument's

instructions.

Place the charged viscometer in the constant temperature bath, ensuring it is held vertically.

Allow the viscometer to equilibrate in the bath for at least 30 minutes to reach the test

temperature (e.g., 40°C or 100°C).

Using suction, draw the lubricant sample up through the capillary to a point above the upper

timing mark.

Release the suction and allow the lubricant to flow down the capillary under gravity.

Start the stopwatch as the leading edge of the lubricant meniscus passes the upper timing

mark.

Stop the stopwatch as the leading edge of the meniscus passes the lower timing mark.

Record the flow time in seconds.

Repeat the measurement at least once more. The two flow times should agree within the

specified repeatability of the method.

Calculate the kinematic viscosity by multiplying the average flow time by the viscometer's

calibration constant.

Protocol 2: Determination of Pour Point (ASTM D97)
Objective: To determine the lowest temperature at which the lubricant will continue to flow.
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Materials:

Test jar

Thermometer with a cork stopper

Jacket

Cooling bath(s) capable of reaching temperatures below the expected pour point

Lubricant sample

Procedure:

Pour the lubricant sample into the test jar to the marked level.

Insert the thermometer through the cork, ensuring the bulb is immersed in the sample

without touching the bottom of the jar.

Heat the sample to a specified temperature to dissolve any wax crystals.

Place the test jar into the jacket and then into the cooling bath.

At each temperature that is a multiple of 3°C below the starting temperature, remove the jar

from the jacket and tilt it to see if the lubricant flows. This entire operation should not take

more than 3 seconds.

Continue this process until the sample shows no movement when the jar is held horizontally

for 5 seconds.

The pour point is recorded as 3°C above the temperature at which the oil ceased to flow.[5]

Protocol 3: Determination of Oxidation Stability (ASTM
D2272 - RPVOT)
Objective: To evaluate the oxidation stability of the lubricant under accelerated conditions.

Materials:
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Rotating Pressure Vessel Oxidation Test (RPVOT) apparatus

Pressure vessel with a pressure gauge

Oxygen supply

Copper catalyst coil

Distilled water

Lubricant sample

Procedure:

Place a 50g sample of the lubricant, 5g of distilled water, and a polished copper catalyst coil

into the sample container of the pressure vessel.

Seal the vessel and charge it with oxygen to a pressure of 90 psi at room temperature.

Place the sealed vessel in the RPVOT apparatus, which contains a heating bath maintained

at 150°C.

The apparatus will rotate the vessel at 100 rpm at an angle of 30 degrees.

Monitor the pressure inside the vessel continuously. The test concludes when the pressure

drops by 25 psi from the maximum pressure reached.

The oxidation stability is reported as the time in minutes from the start of the test to the 25

psi pressure drop.[6]

Protocol 4: Determination of Wear Preventive
Characteristics (ASTM D4172)
Objective: To assess the lubricant's ability to protect against wear under sliding contact

conditions.

Materials:
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Four-Ball Wear Test Machine

Steel balls (typically AISI 52100 steel)

Ball pot and locking ring

Heptane for cleaning

Microscope for measuring wear scars

Lubricant sample

Procedure:

Clean the steel balls, ball pot, and locking ring with heptane and allow them to dry.

Place three stationary steel balls in the ball pot, add the lubricant sample to cover the balls,

and lock the fourth ball (the rotating ball) in place on the spindle.

Assemble the ball pot into the test machine.

Apply a specified load (e.g., 40 kgf) and set the machine to rotate at a specific speed (e.g.,

1200 rpm) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C).

At the end of the test, disassemble the apparatus and clean the three stationary balls with

heptane.

Using the microscope, measure the diameter of the wear scar on each of the three stationary

balls.

The average wear scar diameter is reported as a measure of the lubricant's anti-wear

properties.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the formulation and testing of

research-grade lubricants containing 2-propylheptanol derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 2-Propylheptanol in
Research-Grade Lubricants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125120#2-propylheptanol-in-the-formulation-of-
research-grade-lubricants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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